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Abstract
UNC4976 is a potent, cell-permeable positive allosteric modulator (PAM) of the chromodomain

of CBX7, a core component of the Polycomb Repressive Complex 1 (PRC1).[1][2] These

application notes provide detailed protocols for the use of UNC4976 in cell culture to study the

dynamics of PRC1-mediated gene silencing. UNC4976 enhances the non-specific binding of

CBX7 to nucleic acids (DNA and RNA) while simultaneously displacing it from its canonical

binding sites at H3K27me3-marked chromatin.[1][3] This leads to the de-repression of

Polycomb target genes, making UNC4976 a valuable chemical probe for investigating the

biological roles of PRC1 in various cellular processes.
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Parameter Value Cell Line Reference

EC50 3.0 ± 0.40 μM CBX7 Reporter mESC [4]

Effective

Concentration (ChIP-

seq)

20 μM
Mouse Embryonic

Stem Cells (mESC)
[1]

Treatment Duration

(ChIP-seq)
4 hours

Mouse Embryonic

Stem Cells (mESC)
[1]

Effective

Concentrations (RT-

qPCR)

6 μM and 20 μM HEK293 [1]

Signaling Pathway and Mechanism of Action
The following diagram illustrates the mechanism of action of UNC4976. In the basal state, the

CBX7 component of the PRC1 complex binds to H3K27me3 marks on chromatin, leading to

gene repression. Upon treatment, UNC4976 acts as a positive allosteric modulator, inducing a

conformational change in CBX7 that increases its affinity for non-specific DNA and RNA. This

enhanced non-specific binding leads to the displacement of the PRC1 complex from its target

gene promoters, resulting in the transcriptional activation of previously silenced genes.
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1. Cell Treatment

2. Cross-linking

UNC4976 or Vehicle

3. Chromatin Shearing

Formaldehyde

4. Immunoprecipitation

Sonication/Enzymatic

5. Reverse Cross-linking

Anti-CBX7/RING1B

6. DNA Purification

Heat & Proteinase K

7. Library Preparation

8. Sequencing & Analysis

 

1. Cell Treatment

2. RNA Extraction

UNC4976 or Vehicle

3. cDNA Synthesis

4. qPCR

5. Data Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15587843?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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